Cas no 1368175-88-5 (1-methyl-5-(piperidin-3-yl)methyl-2,3-dihydro-1H-indole)

• Product Name: 1-methyl-5-(piperidin-3-yl)methyl-2,3-dihydro-1H-indole
• CAS No: 1368175-88-5
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 5907759
• PubChem ID: 82340884
• Update Time: 2025-05-25

1-methyl-5-(piperidin-3-yl)methyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(piperidin-3-yl)methyl-2,3-dihydro-1H-indole
• EN300-1828827
• 1368175-88-5
• 1-methyl-5-[(piperidin-3-yl)methyl]-2,3-dihydro-1H-indole

• Inchi： 1S/C15H22N2/c1-17-8-6-14-10-12(4-5-15(14)17)9-13-3-2-7-16-11-13/h4-5,10,13,16H,2-3,6-9,11H2,1H3
• InChI Key： BTMQNWSLVFIYCX-UHFFFAOYSA-N
• SMILES： N1CCCC(C1)CC1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 230.178298710g/mol
• Monoisotopic Mass: 230.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-methyl-5-(piperidin-3-yl)methyl-2,3-dihydro-1H-indole

Research Brief on 1-methyl-5-(piperidin-3-yl)methyl-2,3-dihydro-1H-indole (CAS: 1368175-88-5)

The compound 1-methyl-5-(piperidin-3-yl)methyl-2,3-dihydro-1H-indole (CAS: 1368175-88-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies have highlighted the structural uniqueness of 1-methyl-5-(piperidin-3-yl)methyl-2,3-dihydro-1H-indole, which combines a piperidine moiety with a dihydroindole scaffold. This hybrid structure is believed to confer enhanced binding affinity to specific biological targets, particularly in the central nervous system (CNS). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent activity as a serotonin receptor modulator, suggesting potential applications in treating neuropsychiatric disorders such as depression and anxiety.

From a synthetic chemistry perspective, novel routes for the preparation of 1-methyl-5-(piperidin-3-yl)methyl-2,3-dihydro-1H-indole have been developed to improve yield and purity. A recent patent (WO2023056121) describes an optimized four-step synthesis starting from commercially available 3-piperidinemethanol, achieving an overall yield of 68% with >99% purity. This advancement addresses previous challenges in large-scale production, making the compound more accessible for preclinical studies.

Pharmacokinetic evaluations in rodent models have revealed favorable properties of 1-methyl-5-(piperidin-3-yl)methyl-2,3-dihydro-1H-indole, including good oral bioavailability (F = 82%) and blood-brain barrier penetration (brain/plasma ratio = 1.2). These characteristics, combined with its selective receptor binding profile, position it as a promising lead compound for CNS drug development. Ongoing structure-activity relationship (SAR) studies are exploring modifications to further enhance potency and reduce potential off-target effects.

Emerging applications extend beyond neurological disorders. A 2024 preprint in BioRxiv reports that 1-methyl-5-(piperidin-3-yl)methyl-2,3-dihydro-1H-indole shows inhibitory activity against certain cancer-associated kinases, with particular efficacy in glioblastoma cell lines. While these findings are preliminary, they suggest potential for repurposing this scaffold in oncology drug discovery programs.

The safety profile of 1-methyl-5-(piperidin-3-yl)methyl-2,3-dihydro-1H-indole is currently under investigation. Acute toxicity studies in rodents indicate a favorable therapeutic index at pharmacologically relevant doses, though comprehensive toxicological assessments are still needed. Researchers emphasize the importance of further preclinical characterization before considering clinical translation.

In conclusion, 1-methyl-5-(piperidin-3-yl)methyl-2,3-dihydro-1H-indole represents a versatile chemical scaffold with multiple therapeutic potentials. Its recent synthetic advancements, combined with promising pharmacological data across several disease areas, make it a compound of significant interest in medicinal chemistry. Future research directions should focus on target validation, mechanism elucidation, and optimization of its drug-like properties for specific clinical applications.